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Abstract

Demethylcarolighan E is a complex lignan natural product. This technical guide aims to
provide a comprehensive overview of its physical and chemical properties. However, a
thorough search of publicly available scientific literature and databases reveals a significant
lack of detailed experimental data on this specific compound. While basic identifiers are
available, crucial information regarding its biological activities, specific physical constants, and
spectral data remains largely unpublished or inaccessible. This document summarizes the
available information and highlights the current knowledge gaps, underscoring the need for
further research to elucidate the full potential of Demethylcarolignan E.

Introduction

Lignans are a large class of polyphenolic compounds found in plants, known for their diverse
biological activities, including antioxidant, anti-inflammatory, and anticancer effects.
Demethylcarolignan E, as a member of this family, represents a molecule of interest for
potential pharmaceutical and nutraceutical applications. Its complex structure suggests the
possibility of unique biological interactions. This guide serves to consolidate the known
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information about Demethylcarolignan E and to provide a foundation for future research
endeavors.

Chemical and Physical Properties

The fundamental chemical and physical properties of a compound are essential for its study
and application. For Demethylcarolignan E, the available data is limited to basic molecular
identifiers.

Table 1: Physical and Chemical Properties of Demethylcarolignan E

Property Value Source
CAS Number 873694-46-3 [1]
Molecular Formula C39H40013 [1]
Molecular Weight 716.73 g/mol [1]

COclec(C=CC(=0)OCCCc2cc
¢(O--INVALID-LINK----

SMILES String INVALID-LINK-- [1]
c3ccc(0)c(0C)c3)c(0)c2)cecl
O
Solubility Soluble in DMSO [1]
Storage Temperature -20°C [1]
Melting Point Data not available
Appearance Data not available

Note: The SMILES (Simplified Molecular Input Line Entry System) string provides a linear
representation of the molecule's two-dimensional structure.

Spectral Data

Spectroscopic data is critical for the structural elucidation and confirmation of a chemical
compound. Unfortunately, specific spectral data for Demethylcarolignhan E, including Nuclear
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Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS), are not
readily available in the public domain.

e 'H and 3C NMR: Detailed proton and carbon NMR spectra, which would provide information
about the chemical environment of each atom, have not been found.

« Infrared (IR) Spectroscopy: IR spectral data, which would identify the functional groups
present in the molecule, is currently unavailable.

e Mass Spectrometry (MS): While the molecular weight is known, the mass spectrum, which
would provide information about the fragmentation pattern and confirm the molecular weight,
has not been publicly documented.

Biological Activity and Signaling Pathways

A comprehensive search for the biological activities of Demethylcarolignan E did not yield any
specific studies. While the broader class of lignans is known to possess various
pharmacological properties, no in vitro or in vivo studies detailing the effects of
Demethylcarolignan E on any biological system have been identified. Consequently, there is
no information on its mechanism of action, potential therapeutic targets, or any associated
signaling pathways.

Experimental Protocols

Given the absence of published research on the biological activities of Demethylcarolignan E,
no specific experimental protocols can be provided. The development of such protocols would
be contingent on the discovery of its biological effects.

Logical Workflow for Future Research

The lack of data on Demethylcarolignan E presents a clear opportunity for novel research.
The following workflow outlines a logical progression for investigating this compound.
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Logical Workflow for Demethylcarolignan E Research

Compound Acquisition and Verification

Source or Synthesize
Demethylcarolignan E

Structural Verification
(NMR, MS, IR)

Proceed if structure confirmed

Initial S¢reening

In Vitro Bioactivity Screening

(e.g., anticancer, antioxidant,
anti-inflammatory assays)

If activity is observed

Mechanism of|Action Studies

( Identify Active Pathways )

( Target Identification and Validation )

If target is validated

Preclinical Development

In Vivo Efficacy and

Toxicity Studies

Click to download full resolution via product page

Caption: A proposed workflow for the systematic investigation of Demethylcarolignan E.
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Conclusion and Future Outlook

Demethylcarolignan E remains a largely uncharacterized natural product. While its basic
chemical identity is established, the absence of data on its physical properties, spectral
characteristics, and biological activities represents a significant knowledge gap. The scientific
community is encouraged to undertake foundational research to explore the potential of this
molecule. Future studies should focus on its isolation or synthesis, followed by comprehensive
spectroscopic analysis and broad-spectrum biological screening. Such efforts are crucial to
unlock the potential therapeutic applications of Demethylcarolignan E and to expand our
understanding of the diverse chemical and biological world of lignans.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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